1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-7-hydroxy-4-(4-propoxyphenyl)-1,2,4,6-tetrahydro-3H-pyrazolo[3,4-e][1,4]thiazepin-3-one
Catalog No.
S11821376
CAS No.
M.F
C22H29N3O4S
M. Wt
431.6 g/mol
Availability
In Stock
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Product Name
1-(2,2-dimethyltetrahydro-2H-pyran-4-yl)-7-hydroxy-4-(4-propoxyphenyl)-1,2,4,6-tetrahydro-3H-pyrazolo[3,4-e][1,4]thiazepin-3-one
IUPAC Name
1-(2,2-dimethyloxan-4-yl)-4-(4-propoxyphenyl)-4,8-dihydro-2H-pyrazolo[3,4-e][1,4]thiazepine-3,7-dione
Molecular Formula
C22H29N3O4S
Molecular Weight
431.6 g/mol
InChI
InChI=1S/C22H29N3O4S/c1-4-10-28-16-7-5-14(6-8-16)19-18-20(23-17(26)13-30-19)25(24-21(18)27)15-9-11-29-22(2,3)12-15/h5-8,15,19H,4,9-13H2,1-3H3,(H,23,26)(H,24,27)
InChI Key
OFSPTIZNBJFQIP-UHFFFAOYSA-N
Canonical SMILES
CCCOC1=CC=C(C=C1)C2C3=C(NC(=O)CS2)N(NC3=O)C4CCOC(C4)(C)C
XLogP3
3.1
Hydrogen Bond Acceptor Count
6
Hydrogen Bond Donor Count
2
Exact Mass
431.18787759 g/mol
Monoisotopic Mass
431.18787759 g/mol
Heavy Atom Count
30
Dates
Last modified: 08-09-2024
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